3-(Cyclohexyloxy)-2-iodophenol
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Description
3-(Cyclohexyloxy)-2-iodophenol is a halogenated phenolic compound featuring a phenol ring substituted with an iodine atom at the ortho-position (C2) and a cyclohexyloxy group at the meta-position (C3).
Properties
Molecular Formula |
C12H15IO2 |
|---|---|
Molecular Weight |
318.15 g/mol |
IUPAC Name |
3-cyclohexyloxy-2-iodophenol |
InChI |
InChI=1S/C12H15IO2/c13-12-10(14)7-4-8-11(12)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2 |
InChI Key |
ZXDHMLHZOYDVIJ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)OC2=CC=CC(=C2I)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Cyclohexyloxy)-2-iodophenol typically involves the iodination of 3-(Cyclohexyloxy)phenol. One common method is the electrophilic aromatic substitution reaction, where iodine is introduced to the aromatic ring in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in a solvent like acetic acid or dichloromethane at room temperature.
Industrial Production Methods
Industrial production of 3-(Cyclohexyloxy)-2-iodophenol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.
Chemical Reactions Analysis
Types of Reactions
3-(Cyclohexyloxy)-2-iodophenol can undergo various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones.
Reduction: The iodine atom can be reduced to form the corresponding phenol.
Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, through nucleophilic aromatic substitution.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Reagents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophiles like sodium azide or thiourea in polar aprotic solvents like dimethyl sulfoxide (DMSO).
Major Products Formed
Oxidation: Quinones.
Reduction: Phenols.
Substitution: Various substituted phenols depending on the nucleophile used.
Scientific Research Applications
3-(Cyclohexyloxy)-2-iodophenol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Potential use in the study of enzyme inhibition and protein interactions due to its phenolic structure.
Medicine: Investigated for its potential as a pharmaceutical intermediate or active compound.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(Cyclohexyloxy)-2-iodophenol depends on its application. In biological systems, it may interact with enzymes or proteins through hydrogen bonding and hydrophobic interactions. The phenol group can form hydrogen bonds with amino acid residues, while the cyclohexyloxy group can interact with hydrophobic pockets in proteins.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position and Functional Group Analysis
The table below compares substituent positions, functional groups, and molecular weights of 3-(Cyclohexyloxy)-2-iodophenol with related compounds:
*Estimated based on substituents.
†Calculated using atomic weights (C:12.01, H:1.01, I:126.90, O:16.00).
‡Exact molecular weight may vary with isomerism.
Key Observations:
- Iodine vs.
- Cyclohexyl vs. Cyclohexyloxy: The ether linkage in 3-(Cyclohexyloxy)-2-iodophenol reduces hydrogen-bonding capacity compared to CP 47,497’s hydroxycyclohexyl group, likely decreasing water solubility .
Research Findings and Implications
- Lipophilicity and Bioavailability: The cyclohexyloxy group in 3-(Cyclohexyloxy)-2-iodophenol likely enhances membrane permeability compared to polar sulfonamide or amine-containing analogs .
- Stability : Ether linkages (as in the target compound) are generally more stable toward hydrolysis than ester or amide groups, suggesting longer half-lives in biological systems.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
